Cas no 2408971-30-0 (1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride)

• Product Name: 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride
• CAS No: 2408971-30-0
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5757289
• PubChem ID: 146082448
• Update Time: 2025-06-08

1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT14085
• 1-CYCLOPROPYL-5-METHYL-1H-PYRAZOL-3-AMINE HCL
• Z4202654950
• EN300-7541746
• 2408971-30-0
• 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride
• 1-cyclopropyl-5-methyl-1H-pyrazol-3-amine hydrochloride

• Inchi： 1S/C7H11N3.ClH/c1-5-4-7(8)9-10(5)6-2-3-6;/h4,6H,2-3H2,1H3,(H2,8,9);1H
• InChI Key： AYTBQXMTFIRFQW-UHFFFAOYSA-N
• SMILES： Cl.N1(C(C)=CC(N)=N1)C1CC1

Computed Properties

• Exact Mass: 173.0719751g/mol
• Monoisotopic Mass: 173.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride

Introduction to 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride (CAS No. 2408971-30-0)

The compound 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride, identified by its CAS number 2408971-30-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a cyclopropyl group and a methyl substituent on the pyrazole ring, contribute to its unique chemical properties and potential pharmacological effects.

Pyrazole derivatives have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride structure combines these attributes with additional potential benefits derived from the hydrochloride salt form, which enhances solubility and bioavailability. This makes it a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of heterocyclic compounds has highlighted the importance of structural modifications in optimizing pharmacological activity. The cyclopropyl group in 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride introduces steric hindrance, which can influence binding affinity to biological targets. Additionally, the methyl group at the 5-position can affect electronic distribution and metabolic stability. These features make this compound an interesting subject for structure-activity relationship (SAR) studies.

In vitro studies have begun to explore the potential of 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride as a lead compound for drug discovery. Initial assays have shown promising results in modulating certain enzymatic pathways relevant to inflammation and cancer. The hydrochloride form ensures that the compound is readily soluble in aqueous solutions, facilitating its use in various experimental formats, including cell-based assays and high-throughput screening.

The synthesis of 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization of cyclopropyl-substituted precursors with appropriate nitrogen-containing reagents to form the pyrazole core. Subsequent functionalization at the 3-position with an amine group followed by salt formation with hydrochloric acid yields the final product. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to ensure high yield and purity.

One of the most compelling aspects of 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride is its potential as a scaffold for drug development. By modifying different substituents on the pyrazole ring, researchers can fine-tune its biological activity to target specific diseases or conditions. For instance, analogs with additional polar or aromatic groups might enhance binding interactions with protein targets or improve pharmacokinetic profiles.

The hydrochloride salt form not only improves solubility but also ensures stability under various storage conditions. This is crucial for maintaining the integrity of the compound during long-term investigations or commercial production. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride.

Current research trends indicate that pyrazole derivatives are gaining increasing attention in oncology due to their ability to inhibit key signaling pathways involved in cancer cell proliferation. Studies suggest that compounds like 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride may interact with enzymes such as kinases or transcription factors that are overexpressed in tumor cells. Further preclinical studies are needed to validate these findings and explore potential therapeutic applications.

The development of novel drugs often involves a collaborative effort between chemists, biologists, and clinicians. 1-Cyclopropyl-5-methylpyrazol-3-amine;hydrochloride represents an excellent example of how structural innovation can lead to new therapeutic opportunities. Its unique combination of structural features makes it a versatile tool for exploring new drug candidates across multiple therapeutic areas.

In conclusion,1-Cyclopropyl-5-methylpyrazol-3-aminesalt forms a critical component in modern pharmaceutical research due to its promising biological activities and synthetic accessibility. As our understanding of disease mechanisms continues to evolve, this compound offers exciting possibilities for developing innovative treatments that address unmet medical needs.